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Vinyltrimethylsilane: A Technical Guide for
Researchers
An In-depth Guide to the Core Properties, Commercial Availability, and Key Applications of

Vinyltrimethylsilane (VTMS) for Researchers, Scientists, and Drug Development

Professionals.

Introduction to Vinyltrimethylsilane
Vinyltrimethylsilane (VTMS), also known as trimethylvinylsilane, is an organosilicon

compound with the chemical formula (CH₃)₃SiCH=CH₂. It is a versatile and valuable reagent in

organic and organometallic chemistry, prized for its unique reactivity profile. The presence of

both a vinyl group and a trimethylsilyl group allows it to participate in a wide array of chemical

transformations.

VTMS serves as a key building block in the synthesis of complex molecules, specialty

polymers, and advanced materials.[1] Its applications span from being an ethylene equivalent

in electrophilic substitutions to a monomer in polymerization processes and a surface

modification agent.[1] For professionals in drug development and materials science, VTMS is

an indispensable tool for introducing silicon-containing moieties and for constructing intricate

molecular architectures. This guide provides a comprehensive overview of its properties,

suppliers, and detailed experimental applications.
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Physical and Chemical Properties
Vinyltrimethylsilane is a clear, colorless, and highly flammable liquid.[1] It is characterized by

its low boiling point and density. A summary of its key physical and chemical properties is

presented below.

Property Value Source(s)

CAS Number 754-05-2 [1][2]

Molecular Formula C₅H₁₂Si [1][2]

Molecular Weight 100.23 g/mol [1][2]

Appearance Clear colorless liquid [1]

Density 0.684 g/mL at 25 °C [2]

Boiling Point 55 °C [2]

Refractive Index (n20/D) 1.391 [2]

Vapor Pressure 4.44 psi at 20 °C

Flash Point -24 °C (-11.2 °F) [3]

Autoignition Temperature 295 °C [3]

Commercial Availability and Key Suppliers
Vinyltrimethylsilane is commercially available from a variety of chemical suppliers in various

purities and quantities, catering to both laboratory-scale research and bulk industrial needs.

High-purity grades (≥99.5%) are available for applications requiring stringent quality control,

such as in semiconductor manufacturing.[4]
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Supplier Purity
Available Quantities &
Example Pricing (USD)

Sigma-Aldrich (Merck) ≥97%

5 G (

83.25), 25𝐺(83.25),25G(

213.00), 100 G ($398.65)[2]

≥99.5%
Pricing available upon signing

in.[4]

Gelest, Inc. 97%

10 g (

830.00), 100𝑔(830.00),100g(

1,150.00)[3]

TCI America >97.0%

25 mL (

139.00), 100𝑚𝐿(139.00),100mL(

414.00)[5][6]

Thermo Scientific Chemicals 97%

25 mL (

238.45), 250𝑔(238.45),250g(

691.65)[7][8]

Chem-Impex ≥97% (GC)

5 G (

20.00), 25𝐺(20.00),25G(

65.00), 100 G (

210.00), 250𝐺(210.00),250G(

510.00), 1 KG ($1,980.00)[1]

Note: Prices are subject to change and may vary based on institutional contracts and location.

The prices listed are for reference as of the time of this guide's compilation.

Core Applications & Experimental Protocols
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The utility of Vinyltrimethylsilane stems from its dual functionality, enabling its use in organic

synthesis, polymer chemistry, and materials science.

Organic Synthesis: The Mizoroki-Heck Reaction
The Mizoroki-Heck reaction is a powerful palladium-catalyzed carbon-carbon bond-forming

reaction between an unsaturated halide and an alkene.[9] VTMS can be used as the alkene

component to introduce a vinyl group, leading to the formation of substituted styrenes or other

vinylated compounds. This reaction is fundamental in the synthesis of pharmaceuticals and

complex organic molecules.
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A simplified diagram of the Mizoroki-Heck reaction catalytic cycle.

Generalized Experimental Protocol: Heck Vinylation of an Aryl Halide
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This protocol describes a general procedure for the Heck reaction using VTMS. Researchers

should optimize conditions for their specific substrate.

Materials:

Aryl halide (e.g., iodobenzene, 1.0 mmol)

Vinyltrimethylsilane (1.5 mmol)

Palladium catalyst (e.g., Pd(OAc)₂, 2 mol%)

Phosphine ligand (e.g., PPh₃, 4 mol%)

Base (e.g., triethylamine, 2.0 mmol)

Anhydrous solvent (e.g., DMF or acetonitrile, 5 mL)

Procedure:

To a flame-dried Schlenk flask under an inert atmosphere (e.g., Argon), add the aryl

halide, palladium catalyst, and phosphine ligand.

Evacuate and backfill the flask with the inert gas three times.

Add the anhydrous solvent, followed by the base and Vinyltrimethylsilane via syringe.

Heat the reaction mixture to the desired temperature (typically 80-110 °C) and stir for 12-

24 hours. Monitor the reaction progress by TLC or GC-MS.

Upon completion, cool the mixture to room temperature and dilute with an organic solvent

like ethyl acetate.

Wash the organic phase with water and brine, then dry over anhydrous sodium sulfate.

Filter the mixture and concentrate the solvent under reduced pressure.

Purify the crude product by column chromatography on silica gel.
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Organic Synthesis: Hydrosilylation
Hydrosilylation is an atom-economical reaction that involves the addition of a Si-H bond across

an unsaturated bond, such as an alkyne or alkene.[10] While VTMS itself does not contain a

Si-H bond, the synthesis of various vinylsilanes is most commonly achieved via the

hydrosilylation of alkynes.[11] This method is a cornerstone for preparing a wide range of

functionalized vinylsilane reagents.[10]
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Reaction Setup

Reaction Execution

Workup & Purification

Start

Charge flame-dried flask
with catalyst (e.g., Karstedt's)

End

Add hydrosilane
(e.g., Triethylsilane)

Purge with inert gas (Ar/N₂)

Bubble alkyne gas (e.g., acetylene)
through solution at RT

Monitor reaction by
TLC or GC-MS

Filter through silica plug
to remove catalyst

Reaction Complete

Purify product by
fractional distillation

Characterize final product
(NMR, GC-MS)
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Substrate Preparation

Silanization

Post-Treatment & Analysis

Start

Clean substrate
(e.g., sonication in solvent)

End

Activate surface
(e.g., O₂ plasma or acid wash

to generate -OH groups)

Dry substrate in oven

Prepare silane solution
(e.g., 1-5% VTMS in toluene

or ethanol/water)

Immerse substrate in
silane solution

React for specified time
(e.g., 1-24 hours at RT or elevated temp)

Rinse with solvent to
remove excess silane

Cure/bake to complete
cross-linking (e.g., 110°C)

Characterize surface
(e.g., contact angle, XPS, AFM)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemimpex.com [chemimpex.com]

2. Vinyltrimethylsilane 97 754-05-2 [sigmaaldrich.com]

3. VINYLTRIMETHYLSILANE | [gelest.com]

4. Vinyltrimethylsilane = 99.5 754-05-2 [sigmaaldrich.com]

5. Vinyltrimethylsilane 97.0+%, TCI America 25 mL | Buy Online | TCI America | Fisher
Scientific [fishersci.com]

6. Vinyltrimethylsilane | 754-05-2 | Tokyo Chemical Industry Co., Ltd.(APAC)
[tcichemicals.com]

7. Vinyltrimethylsilane, 97% | Fisher Scientific [fishersci.ca]

8. L02498.30 [thermofisher.com]

9. Heck reaction - Wikipedia [en.wikipedia.org]

10. researchgate.net [researchgate.net]

11. benchchem.com [benchchem.com]

To cite this document: BenchChem. [Key suppliers and commercial availability of
Vinyltrimethylsilane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1294299#key-suppliers-and-commercial-availability-
of-vinyltrimethylsilane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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